Cas no 5249-31-0 (2H,6H-Pyrazino[2,1-b][1,3]oxazine-4,7(3H,8H)-dione,dihydro-9a-methoxy-8-methyl-)

• Product Name: 2H,6H-Pyrazino[2,1-b][1,3]oxazine-4,7(3H,8H)-dione,dihydro-9a-methoxy-8-methyl-
• CAS No: 5249-31-0
• MF: C₁₄H₁₄N₄O₅
• MW: 318.284762859344
• CID: 378377
• PubChem ID: 790558
• Update Time: 2025-04-19

2H,6H-Pyrazino[2,1-b][1,3]oxazine-4,7(3H,8H)-dione,dihydro-9a-methoxy-8-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H,6H-Pyrazino[2,1-b][1,3]oxazine-4,7(3H,8H)-dione,dihydro-9a-methoxy-8-methyl-
• Benzoic acid, 4-[[(1-methyl-4-nitro-1H-pyrazol-5-yl)carbonyl]amino]-, ethyl ester
• Ethyl 4-{[(1-methyl-4-nitro-1H-pyrazol-5-yl)carbonyl]amino}benzoate
• DTXSID70966922
• SR-01000200917-1
• Oprea1_750304
• 5249-31-0
• SR-01000200917
• AKOS022108538
• N-[4-(Ethoxycarbonyl)phenyl]-1-methyl-4-nitro-1H-pyrazole-5-carboximidic acid
• Oprea1_316623
• ethyl 4-[(2-methyl-4-nitropyrazole-3-carbonyl)amino]benzoate

• Inchi： 1S/C14H14N4O5/c1-3-23-14(20)9-4-6-10(7-5-9)16-13(19)12-11(18(21)22)8-15-17(12)2/h4-8H,3H2,1-2H3,(H,16,19)
• InChI Key： PKGOIUFDIOWLPB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)NC(C1=C(C=NN1C)[N+](=O)[O-])=O)=O

Computed Properties

• Exact Mass: 318.09652
• Monoisotopic Mass: 318.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.4
• Boiling Point: 442.6°C at 760 mmHg
• Flash Point: 221.5°C
• Refractive Index: 1.63
• PSA: 116.36